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Compound of Interest

Compound Name: 4'-Methylpropiophenone

Cat. No.: B145568 Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of 4'-
Methylpropiophenone

Introduction
4'-Methylpropiophenone (CAS 5337-93-9), an aromatic ketone, serves as a crucial

intermediate in the synthesis of various pharmaceutical compounds and organic molecules.[1]

Structurally, it is a derivative of propiophenone with a methyl group at the para-position (C4) of

the phenyl ring.[2] Accurate structural elucidation and purity assessment are paramount in its

application, necessitating a multi-faceted analytical approach. This guide provides a detailed

examination of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS)—used to characterize 4'-Methylpropiophenone.

As a senior application scientist, this document synthesizes foundational principles with

practical, field-proven insights to offer a self-validating framework for its analysis.

Molecular Structure and Analytical Framework
The unequivocal identification of 4'-Methylpropiophenone relies on the synergistic

interpretation of data from different spectroscopic methods. Each technique probes distinct

molecular features, and together, they provide a comprehensive structural fingerprint. The

molecular structure, with atoms systematically labeled for spectroscopic assignment, is

presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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